Cas no 2694731-91-2 (6-chloro-5-iodo-N-methylpyridin-2-amine)

• Product Name: 6-chloro-5-iodo-N-methylpyridin-2-amine
• CAS No: 2694731-91-2
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• CID: 5612872
• PubChem ID: 165950135
• Update Time: 2025-06-08

6-chloro-5-iodo-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2694731-91-2
• 6-chloro-5-iodo-N-methylpyridin-2-amine
• EN300-33051252

• Inchi： 1S/C6H6ClIN2/c1-9-5-3-2-4(8)6(7)10-5/h2-3H,1H3,(H,9,10)
• InChI Key： IERDDKPGOICGRF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1)NC)Cl

Computed Properties

• Exact Mass: 267.92642g/mol
• Monoisotopic Mass: 267.92642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Additional information on 6-chloro-5-iodo-N-methylpyridin-2-amine

Introduction to 6-chloro-5-iodo-N-methylpyridin-2-amine (CAS No. 2694731-91-2)

6-chloro-5-iodo-N-methylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 2694731-91-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a pyridine core substituted with chloro and iodo groups, making it a versatile intermediate for synthesizing various biologically active molecules. The presence of both halogen atoms enhances its reactivity, enabling diverse functionalization pathways that are crucial for drug discovery and material science applications.

The compound's structural framework positions it as a valuable building block in medicinal chemistry. Pyridine derivatives are widely recognized for their pharmacological properties, with modifications at the 2-, 5-, and 6-positions being particularly noteworthy. The chloro and iodo substituents not only influence the electronic properties of the molecule but also serve as handles for further chemical transformations. For instance, the iodo group can undergo cross-coupling reactions such as Suzuki or Sonogashira couplings, while the chloro group is amenable to nucleophilic substitution or metalation strategies.

In recent years, 6-chloro-5-iodo-N-methylpyridin-2-amine has garnered attention in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, including kinase inhibitors and antiviral agents. Researchers have leveraged its reactivity to construct more complex scaffolds with improved pharmacokinetic profiles. For example, studies have demonstrated its utility in generating substituted pyridines that exhibit inhibitory activity against targets implicated in cancer and inflammation.

One notable application of this compound is in the synthesis of small-molecule modulators of protein-protein interactions. The pyridine ring provides a scaffold that can mimic natural binding pockets, while the halogen substituents allow for precise tuning of interactions through steric and electronic effects. Recent publications highlight its role in designing inhibitors of protein kinases, which are central to many signaling pathways disrupted in diseases such as diabetes and autoimmune disorders. The N-methyl group further contributes to metabolic stability, a critical factor in drug design.

The agrochemical industry has also explored derivatives of 6-chloro-5-iodo-N-methylpyridin-2-amine for developing novel pesticides and herbicides. The halogenated pyridines exhibit herbicidal activity by interfering with essential plant enzymes, offering an alternative to traditional agrochemicals. Moreover, their structural diversity allows chemists to optimize efficacy while minimizing environmental impact—a growing priority in sustainable agriculture.

From a synthetic chemistry perspective, 6-chloro-5-iodo-N-methylpyridin-2-amine serves as a precursor for accessing more complex heterocycles through cyclization or functional group interconversion. Its reactivity with palladium catalysts, for instance, enables the construction of polycyclic systems that are prevalent in biologically active molecules. Such transformations are facilitated by modern catalytic methods that enhance efficiency and selectivity, aligning with green chemistry principles.

The compound's versatility extends to material science applications, where pyridine derivatives contribute to the development of organic electronics and coordination polymers. The halogen atoms can act as ligands for transition metals, forming supramolecular structures with tailored properties. These materials find use in sensors, light-emitting diodes (LEDs), and other advanced technologies.

Recent advances in computational chemistry have further illuminated the potential of 6-chloro-5-iodo-N-methylpyridin-2-amine as a scaffold for drug discovery. Molecular modeling studies predict its binding affinity to various biological targets, guiding experimental efforts toward high-throughput screening campaigns. Such computational approaches accelerate the identification of lead compounds while reducing reliance on empirical synthesis alone.

In conclusion, 6-chloro-5-iodo-N-methylpyridin-2-amine (CAS No. 2694731-91-2) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a pyridine core with chloro and iodo substituents—make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of chemical innovation.